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Compound of Interest

Compound Name: 2-Isobutyrylcyclohexanone

Cat. No.: B1365007 Get Quote

Essential Safety and Handling Guide for 2-
Isobutyrylcyclohexanone
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Isobutyrylcyclohexanone. Designed for researchers, scientists,

and drug development professionals, this document outlines procedural, step-by-step guidance

to ensure safe laboratory practices.

Hazard Identification and Classification
2-Isobutyrylcyclohexanone is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][3]

Combustible Liquid: Can form explosive mixtures with air upon intense heating.[4] Vapors

are heavier than air and may travel along floors.

It is important to note that the chemical, physical, and toxicological properties of this substance

have not been thoroughly investigated.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Isobutyrylcyclohexanone is presented below.
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Property Value

Molecular Formula C₁₀H₁₆O₂

Molecular Weight 168.23 g/mol [3]

Appearance Liquid[4]

Density 1.0076 g/mL at 25 °C[4]

Flash Point 104.4 °C (219.9 °F) - closed cup[4]

Refractive Index n20/D 1.5006[4]

Storage Class 10 - Combustible liquids[4]

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is critical for safety.

Personal Protective Equipment (PPE)
The minimum required PPE when handling 2-Isobutyrylcyclohexanone includes:

Eye and Face Protection: Wear chemical splash goggles and a face shield.[4] This is crucial

to prevent the serious eye irritation this chemical can cause.

Hand Protection: Chemical-resistant gloves (e.g., Butyl rubber) are required to prevent skin

contact.[4][5]

Body Protection: A lab coat or chemical-resistant apron should be worn.[6] For larger

quantities or in case of a significant spill potential, a full chemical-resistant suit may be

necessary.[6]

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[1] If

vapors or aerosols are likely to be generated, an approved respirator with a type ABEK

(EN14387) filter is recommended.[4]

Step-by-Step Handling and Storage Protocol
Receiving and Storage:
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Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Store in a designated area for combustible liquids.[4]

Handling and Use:

All handling of 2-Isobutyrylcyclohexanone should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[1]

Ensure an eyewash station and safety shower are immediately accessible.[6]

Wash hands and skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the area where the chemical is handled or stored.[1]

Emergency Procedures
Spill Response:

Evacuate non-essential personnel from the spill area.

Ensure adequate ventilation.

Wearing the appropriate PPE, contain the spill.

Absorb the spill with an inert, liquid-absorbent material (e.g., Chemizorb®).

Collect the absorbed material into a suitable, closed container for disposal.[1]

Clean the affected area thoroughly.

Prevent the spilled chemical from entering drains.

First Aid:
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If Swallowed: Immediately call a POISON CENTER or doctor.[1] Rinse the mouth with water

and provide two glasses of water to drink at most. Do not induce vomiting.[1]

In Case of Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[1]

Remove contact lenses if present and easy to do so.[1] Continue rinsing.[1] Seek immediate

medical attention from an ophthalmologist.

In Case of Skin Contact: Remove all contaminated clothing immediately. Rinse the skin

thoroughly with water and soap.[8] If irritation occurs, seek medical attention.[8]

If Inhaled: Move the person to fresh air.[6] If breathing is difficult or has stopped, provide

artificial respiration or oxygen and seek immediate medical attention.[6][8]

Disposal Plan
All waste, including the chemical itself, contaminated absorbent materials, and empty

containers, must be treated as hazardous waste.

Dispose of the waste in a designated, approved waste disposal plant.[1]

Keep chemical waste in its original container where possible; do not mix with other waste.

Uncleaned containers should be handled and disposed of as if they still contain the product.

Follow all national and local regulations for hazardous waste disposal.

Visual Workflow
The following diagram illustrates the standard operating procedure for safely handling 2-
Isobutyrylcyclohexanone from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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